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Compound of Interest

Compound Name: Dodicin hydrochloride

Cat. No.: B1195978

Dodicin Hydrochloride: A Technical Guide for
Researchers

Abstract: This document provides a comprehensive overview of the physical and chemical
properties of Dodicin hydrochloride, a broad-spectrum antimicrobial agent. It is intended for
researchers, scientists, and professionals in the field of drug development. This guide includes
a summary of its known properties, a discussion of its probable mechanism of action as an
amphoteric surfactant, and generalized experimental workflows for its synthesis and analysis.

Core Physical and Chemical Properties

Dodicin hydrochloride is the hydrochloride salt of Dodicin, an amphoteric surfactant with
known bactericidal and fungicidal properties.[1] While specific experimental data for some
physical properties like melting point and solubility are not readily available in public literature,
its fundamental and computed properties are summarized below. As a hydrochloride salt, it is
expected to exhibit greater aqueous solubility than its parent compound, Dodicin.

Table 1: Summary of Physical and Chemical Properties of Dodicin Hydrochloride
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Property Value Source
N-(2-{[2-
Chemical Name (dodecylamino)ethyllamino}eth  [1]

yl)glycine hydrochloride

CAS Number 18205-85-1 [2]
Molecular Formula C1sH40CIN3O2 [1]
Molecular Weight 366.0 g/mol [2]
Exact Mass 365.2809052 g/mol [2]

Glycine, N-[2-[[2-
(dodecylamino)ethyllamino]eth

Synonyms ) [3]
yl]-, monohydrochloride; Tego

51; Ampholan

Topological Polar Surface Area 78 A2 [2]

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 19

Antimicrobial Mechanism of Action

Dodicin is classified as an amphoteric surfactant, a class of molecules that possess both a
positive and a negative charge.[4] Its antimicrobial activity is attributed to its ability to disrupt
the integrity of microbial cell membranes. The mechanism is pH-dependent; at an acidic pH,
the molecule is protonated, leading to a net positive charge. This cationic form is attracted to
the negatively charged components of bacterial cell walls, such as teichoic acids in Gram-
positive bacteria and lipopolysaccharides in Gram-negative bacteria.[5] This electrostatic
interaction facilitates the insertion of the dodecyl hydrocarbon tail into the lipid bilayer,
disrupting the membrane structure, increasing its permeability, and ultimately leading to cell
lysis and death.[5]
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Figure 1. Probable antimicrobial mechanism of Dodicin hydrochloride on a bacterial cell.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Dodicin
hydrochloride are not extensively documented in publicly available literature. However, a
generalized workflow can be proposed based on standard organic chemistry techniques for the
synthesis of similar N-substituted amino acid derivatives and their subsequent analysis.

Generalized Synthesis and Purification Workflow

A potential synthetic route involves the reaction of a primary amine (dodecylamine) with a
suitable dielectrophile, followed by reaction with an amino acid derivative and subsequent
acidification to form the hydrochloride salt. Purification would typically involve recrystallization

to obtain the final product with high purity.
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Figure 2. Generalized experimental workflow for synthesis and analysis.
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Analytical Methodologies

The characterization and quality control of Dodicin hydrochloride would typically involve a
combination of chromatographic and spectroscopic techniques.

Table 2: Proposed Analytical Techniques for Dodicin Hydrochloride
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Technique Purpose

Details

High-Performance Liquid
Chromatography (HPLC)

Purity assessment and

quantification.

A reverse-phase C18 column
with a mobile phase consisting
of an acetonitrile/water
gradient with an ion-pairing
agent could be employed.
Detection would likely be by
UV absorbance at a low
wavelength or by a charged
aerosol detector (CAD).

Nuclear Magnetic Resonance i )
Structural confirmation.
(NMR) Spectroscopy

1H and 3C NMR spectroscopy
would be used to confirm the
chemical structure by
identifying the characteristic
proton and carbon signals of
the dodecyl chain, the
ethylenediamine backbone,

and the glycine moiety.

Mass Spectrometry (MS) Molecular weight verification.

Electrospray ionization (ESI)
mass spectrometry would be
used to confirm the molecular
weight of the protonated
molecule, consistent with its

chemical formula.

Fourier-Transform Infrared

Functional group identification.

(FTIR) Spectroscopy

To identify characteristic
vibrational frequencies for N-H,
C-H, C=0 (from the carboxylic
acid), and other functional
groups present in the

molecule.

Stability and Storage

Specific stability data for Dodicin hydrochloride is not widely published. However, as with

many hydrochloride salts of amine-containing compounds, it is expected to be a relatively
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stable solid. Aqueous solutions may be susceptible to degradation over time, and stability is
likely to be pH and temperature-dependent. For research purposes, it is recommended to store
the solid material in a cool, dry place, protected from light. Solutions should ideally be prepared
fresh for use.

Conclusion

Dodicin hydrochloride is an antimicrobial agent with a mechanism of action characteristic of
amphoteric surfactants. While comprehensive experimental data on its physical properties and
detailed synthetic protocols are limited in the public domain, this guide provides a foundational
understanding of its chemical nature and biological activity based on available information and
established chemical principles. Further research is warranted to fully characterize its
properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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